![molecular formula C10H12ClNO3 B1463899 Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride CAS No. 873862-33-0](/img/structure/B1463899.png)
Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride
Overview
Description
“Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate” is a related compound . It’s a solid substance with a molecular weight of 193.2 . Another related compound is “Methyl 3,4-dihydro-3-oxo-2H-benzo[b][1,4]oxazine-6-carboxylate” which has a molecular weight of 207.18 .
Synthesis Analysis
A mechanochemical parallel synthesis of 3,4-dihydro-2H-benzo[e][1,3]oxazine derivatives via a one-pot three-component reaction has been described . This might provide some insights into potential synthesis methods for similar compounds.Molecular Structure Analysis
The structure of “Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate” was established by interpretation of 1H NMR and 13C NMR . Similarly, “Methyl 3,4-dihydro-3-oxo-2H-benzo[b][1,4]oxazine-6-carboxylate” has a SMILES string of O=C(OC)C1=CC=C(OC2)C(NC2=O)=C1 .Physical And Chemical Properties Analysis
“Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate” is a solid substance that should be stored in a dark place, sealed in dry, at room temperature . “Methyl 3,4-dihydro-3-oxo-2H-benzo[b][1,4]oxazine-6-carboxylate” is also a solid substance .Scientific Research Applications
Antibacterial Applications
The 1,4-benzoxazine compounds have been noted for their antibacterial properties. While specific data on “Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride” is not available, related structures in this class have shown effectiveness against bacterial infections .
Anticancer Activity
These compounds also exhibit anticancer activities. The presence of similar benzo-pyrano-diazepine skeletons has been vital for a broad spectrum of cytotoxic action against various cancer cell lines .
Antithrombotic Properties
1,4-Benzoxazine derivatives have been identified as having antithrombotic effects, which could make them valuable in the treatment or prevention of blood clots .
Anticonvulsant Effects
Some derivatives in this chemical class serve as anticonvulsants, potentially aiding in the management of seizure disorders .
Serotonin Receptor Antagonism
They have been used as 5-HT6 receptor antagonists, which could have implications in treating neurological disorders .
Potassium Channel Openers
These compounds may act as bladder-selective potassium channel openers, offering potential therapeutic benefits for bladder dysfunctions .
Dopamine Agonists
Acting as dopamine agonists, they could be involved in the treatment of diseases like Parkinson’s disease by stimulating dopamine receptors .
PI3Kinase Inhibition
They have shown activity as inhibitors of PI3Kinase, an enzyme involved in cell growth and survival, which could be significant in cancer therapy .
Mechanism of Action
The activity of benzimidazole tethered 3,4-dihydro-2H-benzo[e][1,3]oxazines may be attributed to the presence of the benzimidazole ring. Its planar structure enables π-π stacking, π-π T-shaped interactions, and the presence of the NH group could serve as an H-bond donor as well as an acceptor site .
Safety and Hazards
properties
IUPAC Name |
methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3.ClH/c1-13-10(12)7-3-2-4-8-9(7)14-6-5-11-8;/h2-4,11H,5-6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEIWFQAVAJMOAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=CC=C1)NCCO2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride | |
CAS RN |
1423033-34-4 |
Source
|
| Record name | methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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